molecular formula C6H6ClNO3 B8609093 5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione CAS No. 916226-89-6

5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione

Cat. No. B8609093
M. Wt: 175.57 g/mol
InChI Key: NREDMCWAIXIQBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione is a useful research compound. Its molecular formula is C6H6ClNO3 and its molecular weight is 175.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

916226-89-6

Product Name

5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione

Molecular Formula

C6H6ClNO3

Molecular Weight

175.57 g/mol

IUPAC Name

5-chloro-3,4-dimethyl-1,3-oxazine-2,6-dione

InChI

InChI=1S/C6H6ClNO3/c1-3-4(7)5(9)11-6(10)8(3)2/h1-2H3

InChI Key

NREDMCWAIXIQBS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)OC(=O)N1C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temperature, 2.11 g of 5-chloro-4-methyl-2H-1,3-oxazine-2,6(3H)-dione, 2.07 g of potassium carbonate and 1.3 ml of methyl iodide were sequentially added to 40 ml of acetone, then the mixture was stirred for 3 hours under heat refluxing condition. To the reaction mixture was added 0.5 ml of methyl iodide, and the mixture was further stirred for 2 hours under heat refluxing condition. The reaction mixture was cooled to room temperature and filtered. The filtrate was concentrated under reduced pressure. The resulting solid was dried to obtain 1.74 g of 5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione represented by the formula:
Quantity
2.11 g
Type
reactant
Reaction Step One
Quantity
2.07 g
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two

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